3-fluoro-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H13FN2OS/c18-15-4-1-3-13(8-15)17(21)20-10-12-7-14(11-19-9-12)16-5-2-6-22-16/h1-9,11H,10H2,(H,20,21)
• InChI Key: ZXWBCDJDOOVBQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

The compound “3-fluoro-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide” is a complex organic molecule that contains several functional groups. It has a benzamide group, a pyridine ring, a thiophene ring, and a fluorine atom. These functional groups could potentially give this compound a variety of chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyridine and thiophen) could potentially make the molecule planar. The electron-withdrawing fluorine atom could influence the electronic distribution within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzamide group could undergo hydrolysis, the pyridine ring could participate in electrophilic substitution reactions, and the fluorine atom could be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar groups in the molecule, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives for their antiviral potential. . .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further exploration of its properties, potential uses, and mechanisms of action. This could involve laboratory experiments, computational studies, and possibly clinical trials if the compound is intended to be a drug.